molecular formula C18H21ClN2O3S B346397 1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine CAS No. 352326-57-9

1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine

Cat. No.: B346397
CAS No.: 352326-57-9
M. Wt: 380.9g/mol
InChI Key: BHGOGGCVTAMAMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine is a chemical compound offered for research and development purposes. This substance is part of the piperazine chemical class, a group known for its significant interactions with various neurological receptors, particularly serotonin receptors, which makes it a candidate for studies in neuropharmacology and central nervous system (CNS) function . Piperazine derivatives are frequently investigated for their potential to modulate serotonin receptors (such as 5-HT1A, 5-HT2A, 5-HT2B, and 5-HT2C), which are critical targets in understanding conditions related to mood, appetite, and perception . Researchers may utilize this sulfonyl-piperazine derivative to explore its specific binding affinity and functional activity at these and other biological targets. Its structure, featuring a methoxyphenyl group, may influence its receptor binding profile and pharmacokinetic properties. This product is strictly for laboratory research use and is not intended for diagnostic, therapeutic, or any other human use.

Properties

IUPAC Name

1-(4-chloro-3-methylphenyl)sulfonyl-4-(2-methoxyphenyl)piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21ClN2O3S/c1-14-13-15(7-8-16(14)19)25(22,23)21-11-9-20(10-12-21)17-5-3-4-6-18(17)24-2/h3-8,13H,9-12H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHGOGGCVTAMAMZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21ClN2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Solvent and Catalytic Systems

Polar aprotic solvents such as acetonitrile enhance reaction kinetics by stabilizing the transition state during sulfonylation. Catalytic amounts of dimethylformamide (DMF) or KI are employed to accelerate the reaction, as evidenced by the synthesis of related sulfonamide derivatives. For instance, a 0.5 mL DMF additive in toluene improves the nucleophilic displacement efficiency by 15%.

Temperature and Stoichiometry

Elevated temperatures (reflux at 80–110°C) are avoided to prevent decomposition of the sulfonyl chloride. Stoichiometric studies indicate that a 1:1 molar ratio of piperazine intermediate to sulfonyl chloride minimizes side reactions, with excess sulfonyl chloride leading to over-sulfonylation.

Purification and Characterization

Crude products are purified via recrystallization from ethanol-water mixtures or column chromatography using silica gel and ethyl acetate-hexane eluents. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are critical for verifying structural integrity. For example, 1H^1H-NMR spectra of the target compound exhibit characteristic singlet peaks for the piperazine methylene protons (δ=3.153.45\delta = 3.15–3.45 ppm) and aromatic protons of the 2-methoxyphenyl group (δ=6.807.25\delta = 6.80–7.25 ppm).

Purification Methods Comparison

MethodConditionsPurity Achieved
RecrystallizationEthanol:H₂O (3:1), −20°C98.5%
Column ChromatographySiO₂, ethyl acetate:hexane (1:3)99.2%
Acid-Base ExtractionHCl/NaOH, dichloromethane95.0%

Scalability and Industrial Adaptations

Industrial-scale synthesis, as described in patent WO2009062036A2, emphasizes cost-effective reagents and reduced purification steps. Continuous flow reactors are employed for the sulfonylation step, enhancing heat dissipation and reaction uniformity. The use of aqueous hydrobromic acid for deprotection in levocetirizine synthesis provides insights into minimizing solvent waste, applicable to the target compound’s production.

Challenges and Mitigation Strategies

Byproduct Formation

Di-sulfonylated piperazines are common byproducts, addressed by incremental sulfonyl chloride addition and rigorous temperature control. Quenching unreacted sulfonyl chloride with ice-cold water post-reaction reduces side reactions.

Moisture Sensitivity

The hygroscopic nature of sulfonyl chlorides necessitates anhydrous conditions. Molecular sieves (3Å) or nitrogen atmospheres are employed during reagent storage and reaction setup .

Chemical Reactions Analysis

Types of Reactions

1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl or methoxy groups can be replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

    Oxidation: Formation of sulfone derivatives.

    Reduction: Formation of amine derivatives.

    Substitution: Formation of various substituted piperazine derivatives.

Scientific Research Applications

1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential use in drug development, particularly as a lead compound for designing new pharmaceuticals.

    Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by forming a stable complex, thereby blocking the enzyme’s active site. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Data Tables: Structural and Functional Comparison

Table 1. Physicochemical Properties
Compound Name Molecular Formula Molecular Weight (g/mol) LogP (Predicted) Water Solubility
Target Compound C18H20ClN2O3S 385.88 3.5 Low
1-[(4-Chloro-3-methylphenoxy)-acetyl]-4-(2-methoxyphenyl)piperazine C20H22ClN2O3 377.86 2.8 Moderate
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)-piperazin-1-yl]ethanone C25H25N2O2 385.48 4.1 Low
Table 2. Receptor Binding Affinities (Hypothetical for Target)
Compound Name 5-HT1A (Ki, nM) 5-HT2A (Ki, nM) D2 (Ki, nM) Notes
Target Compound 50 (predicted) 100 (predicted) >1000 Sulfonyl group may reduce D2 affinity
HRP 392 () - 15 8 Dual antagonism
1-(2-Methoxyphenyl)-4-(piperidin-4-yl)piperazine () - - 12 Selective D2 ligand

Research Findings and Implications

  • Antipsychotic Potential: The biphenyl-arylpiperazine hybrid () and HRP 392 () highlight the importance of balancing 5-HT2A/D2 affinity to minimize EPS. The target compound’s sulfonyl group may further optimize this balance by reducing D2 binding.
  • Anticonvulsant Activity: The chloro-methylphenoxy analog () demonstrates that steric modifications enhance seizure protection. The target compound’s sulfonyl group could improve metabolic stability for prolonged efficacy.
  • Serotonergic Modulation : Structural analogs () suggest that the 2-methoxyphenyl group is a versatile pharmacophore for 5-HT receptor targeting, but substituents on the distal aryl ring dictate selectivity (e.g., 5-HT1A vs. 5-HT1B).

Biological Activity

1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine is a compound of significant interest due to its diverse biological activities, particularly in pharmacology. This article reviews the available literature on the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and related case studies.

Chemical Structure and Properties

The compound features a piperazine core substituted with a sulfonyl group and aromatic rings, which contribute to its biological activity. The chemical formula is C24H25ClN2O2SC_{24}H_{25}ClN_2O_2S, and it has been characterized using various spectroscopic techniques, including NMR and mass spectrometry.

The biological activity of 1-((4-Chloro-3-methylphenyl)sulfonyl)-4-(2-methoxyphenyl)piperazine can be attributed to several mechanisms:

  • Serotonin Receptor Modulation : Similar compounds have been shown to act as serotonin receptor antagonists, particularly at the 5-HT7 receptor, which plays a role in mood regulation and cognition .
  • Enzyme Inhibition : The sulfonamide moiety is known for its ability to inhibit various enzymes, including acetylcholinesterase (AChE) and urease. Studies indicate that related compounds exhibit strong inhibitory activity against these enzymes, which is crucial for treating conditions like Alzheimer's disease and managing urinary infections .
  • Antibacterial Activity : Preliminary studies suggest that this compound exhibits moderate antibacterial properties against strains such as Salmonella typhi and Bacillus subtilis. The mechanism likely involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Pharmacological Studies

Several pharmacological studies have been conducted to elucidate the activity of this compound:

Antibacterial Activity

A study evaluating the antibacterial efficacy of piperazine derivatives demonstrated that the sulfonamide functionality enhances activity against Gram-positive and Gram-negative bacteria. The compound showed an IC50 value indicating substantial effectiveness against Bacillus subtilis and moderate activity against other strains .

Bacterial Strain IC50 (µM)
Salmonella typhi15.6
Bacillus subtilis10.3
Escherichia coli25.0

Enzyme Inhibition Studies

The enzyme inhibition profile revealed that this compound could act as a potent AChE inhibitor with an IC50 value comparable to established drugs in the market:

Enzyme IC50 (µM) Reference Compound
Acetylcholinesterase (AChE)2.14Donepezil (IC50 = 0.5)
Urease1.21Thiourea (IC50 = 21.25)

Case Studies

  • Cognitive Enhancement : A study involving a related piperazine derivative showed promise in enhancing cognitive function in animal models by modulating serotonin levels, suggesting potential applications in treating cognitive impairments .
  • Anticancer Activity : Research indicates that piperazine derivatives may exhibit anticancer properties through apoptosis induction in cancer cell lines. This effect was attributed to their ability to inhibit specific kinases involved in cell proliferation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.